Cas no 1361676-20-1 (2-(2,3-Dichlorophenyl)-6-fluoroisonicotinic acid)

• Product Name: 2-(2,3-Dichlorophenyl)-6-fluoroisonicotinic acid
• CAS No: 1361676-20-1
• MF: C₁₂H₆Cl₂FNO₂
• MW: 286.085944652557
• CID: 4923058
• Update Time: 2025-10-28

2-(2,3-Dichlorophenyl)-6-fluoroisonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-Dichlorophenyl)-6-fluoroisonicotinic acid

• Inchi： 1S/C12H6Cl2FNO2/c13-8-3-1-2-7(11(8)14)9-4-6(12(17)18)5-10(15)16-9/h1-5H,(H,17,18)
• InChI Key： PABIJOZADDNISM-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C=C(C(=O)O)C=C(N=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 319
• XLogP3: 3.7
• Topological Polar Surface Area: 50.2

Additional information on 2-(2,3-Dichlorophenyl)-6-fluoroisonicotinic acid

Introduction to 2-(2,3-Dichlorophenyl)-6-fluoroisonicotinic Acid (CAS No. 1361676-20-1)

2-(2,3-Dichlorophenyl)-6-fluoroisonicotinic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number CAS NO. 1361676-20-1, is a derivative of isonicotinic acid, featuring both chloro and fluoro substituents on its aromatic ring system. These structural features contribute to its unique chemical properties and potential biological activities, making it a subject of intense study in the development of novel therapeutic agents.

The molecular structure of 2-(2,3-Dichlorophenyl)-6-fluoroisonicotinic acid consists of a central isonicotinic acid core, which is characterized by a pyridine ring linked to a carboxylic acid group. The presence of two chlorine atoms at the 2 and 3 positions on the phenyl ring, along with a fluorine atom at the 6 position, enhances its interaction with biological targets. This specific arrangement of substituents is crucial for modulating its pharmacokinetic and pharmacodynamic properties, thereby influencing its efficacy and safety profile.

In recent years, there has been growing interest in developing new analogs of isonicotinic acid derivatives due to their potential applications in treating various diseases, particularly infections caused by bacteria and other pathogens. The structural modifications introduced in compounds like 2-(2,3-Dichlorophenyl)-6-fluoroisonicotinic acid aim to improve their binding affinity to enzymes and receptors involved in pathogenic processes. For instance, modifications at the positions of chlorine and fluorine atoms can alter the electronic properties of the molecule, thereby affecting its interactions with biological targets.

One of the most compelling aspects of 2-(2,3-Dichlorophenyl)-6-fluoroisonicotinic acid is its potential as a lead compound for drug discovery. Researchers have been exploring its derivatives to identify new molecules with enhanced therapeutic properties. The chloro and fluoro substituents not only contribute to the compound's stability but also play a critical role in its binding interactions with biological targets. This has led to several studies investigating its efficacy against various bacterial strains that exhibit resistance to conventional antibiotics.

The synthesis of 2-(2,3-Dichlorophenyl)-6-fluoroisonicotinic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of chlorine and fluorine atoms into the aromatic ring necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve this transformation efficiently. These methods not only improve the overall yield but also minimize side reactions, resulting in a more sustainable synthesis process.

Evaluation of the biological activity of 2-(2,3-Dichlorophenyl)-6-fluoroisonicotinic acid has revealed promising results in preclinical studies. Its derivatives have shown significant inhibitory effects against various bacterial enzymes, including those involved in DNA replication and transcription. This suggests that this compound class could be effective in treating infections caused by multidrug-resistant bacteria. Furthermore, preliminary studies indicate that it may have additional applications in other therapeutic areas due to its ability to interact with multiple biological targets.

The pharmacokinetic properties of 2-(2,3-Dichlorophenyl)-6-fluoroisonicotinic acid are also under investigation to optimize its delivery and efficacy. Studies have focused on understanding how the chloro and fluoro substituents influence absorption, distribution, metabolism, and excretion (ADME) profiles. By modulating these properties, researchers aim to develop formulations that enhance bioavailability and reduce toxicity. This approach is crucial for translating preclinical findings into effective clinical treatments.

In conclusion, 2-(2,3-Dichlorophenyl)-6-fluoroisonicotinic acid represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its synthesis involves sophisticated organic transformations that highlight the importance of precise molecular design in drug development. Preclinical studies have demonstrated its efficacy against bacterial pathogens and suggest broad applications in medicine. As research continues to uncover new derivatives and applications for this compound class, it is poised to play a crucial role in addressing global health challenges related to infections and other diseases.